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Compound of Interest

Compound Name: Pemafibrate-d4

Cat. No.: B15135581

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical methods for
determining the purity and characteristics of Pemafibrate-d4. It is intended to serve as a
valuable resource for researchers and professionals involved in the development and quality
control of this selective peroxisome proliferator-activated receptor a (PPARa) modulator.

Certificate of Analysis and Purity

The following tables summarize the key specifications and analytical data for Pemafibrate-d4,
based on available supplier information and validated analytical methods.

Table 1. Chemical and Physical Properties of Pemafibrate-d4

Property Value

(2R)-2-[3-[[--INVALID-LINK--

amino]methyl]phenoxy]butanoic acid

Chemical Name

Molecular Formula C2sH26D4N206
Molecular Weight 494.57 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO
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Table 2: Purity and Analytical Specifications

Analysis Specification Method

) Nuclear Magnetic Resonance
Purity (by *H NMR) >98%[1][2]

(NMR) Spectroscopy

Identity Conforms to structure 1H NMR, Mass Spectrometry
Residual Solvents To be determined Gas Chromatography (GC)
Elemental Analysis To be determined Combustion Analysis
Water Content To be determined Karl Fischer Titration

Experimental Protocols

Detailed methodologies for the key experiments cited in the analysis of Pemafibrate-d4 are
provided below.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Purity and Quantification

A validated LC-MS/MS method is crucial for the accurate quantification and purity assessment
of Pemafibrate-d4. The following protocol is based on established methods for the analysis of
pemafibrate in biological matrices.[3][4][5]

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass
spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions:
e Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 pum patrticle size).

» Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in
acetonitrile (Solvent B).
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e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

e Column Temperature: 40°C.

Mass Spectrometry Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+).
e Multiple Reaction Monitoring (MRM) Transitions:

o Pemafibrate-d4: Precursor ion > Product ion (to be determined based on the specific
deuteration pattern).

o Pemafibrate (reference standard): Precursor ion > Product ion.
o Gas Temperatures and Flow Rates: Optimized for the specific instrument.
Sample Preparation:

o Accurately weigh and dissolve the Pemafibrate-d4 sample in a suitable solvent (e.qg.,
DMSO).

e Prepare a series of dilutions to create a calibration curve.

o For analysis in biological matrices, a protein precipitation step with acetonitrile followed by
centrifugation is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation and Purity

H NMR spectroscopy is a powerful tool for confirming the chemical structure of Pemafibrate-
d4 and determining its purity.

Instrumentation:

e A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Sample Preparation:

» Dissolve an accurately weighed amount of Pemafibrate-d4 in a deuterated solvent (e.g.,
DMSO-ds).

e Transfer the solution to an NMR tube.

Data Acquisition and Analysis:

Acquire the *H NMR spectrum.

Integrate the signals corresponding to the protons of Pemafibrate-d4.

Compare the integral values to that of a certified internal standard to calculate the purity.

Analyze the chemical shifts and coupling constants to confirm the structural integrity of the

molecule.

Visualizations

The following diagrams illustrate the analytical workflow and the signaling pathway of
Pemafibrate.
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A streamlined workflow for the analysis of Pemafibrate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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